Cas no 2137733-17-4 (Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)-)
Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)-
-
- Inchi: 1S/C8H11ClF2/c1-2-3-7(6-9)4-8(10,11)5-7/h2H,1,3-6H2
- InChI Key: RYMUERPPPJXCHI-UHFFFAOYSA-N
- SMILES: C1(CCl)(CC=C)CC(F)(F)C1
Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678055-0.05g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 0.05g |
$1308.0 | 2023-05-30 | ||
| Enamine | EN300-678055-0.1g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 0.1g |
$1371.0 | 2023-05-30 | ||
| Enamine | EN300-678055-0.25g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 0.25g |
$1432.0 | 2023-05-30 | ||
| Enamine | EN300-678055-0.5g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 0.5g |
$1495.0 | 2023-05-30 | ||
| Enamine | EN300-678055-1.0g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 1g |
$1557.0 | 2023-05-30 | ||
| Enamine | EN300-678055-2.5g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 2.5g |
$3051.0 | 2023-05-30 | ||
| Enamine | EN300-678055-5.0g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 5g |
$4517.0 | 2023-05-30 | ||
| Enamine | EN300-678055-10.0g |
1-(chloromethyl)-3,3-difluoro-1-(prop-2-en-1-yl)cyclobutane |
2137733-17-4 | 10g |
$6697.0 | 2023-05-30 |
Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)-
Introduction to Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- (CAS No. 2137733-17-4)
The compound Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)-, identified by its CAS number 2137733-17-4, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic derivative combines a rigid cyclobutane core with functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and materials.
At the heart of this compound's structure lies the cyclobutane ring, a four-membered saturated hydrocarbon that imparts unique conformational constraints and reactivity. The presence of two fluorine atoms at the 3-position (3,3-difluoro) introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. Meanwhile, the chloromethyl substituent at the 1-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. The terminal (2-propen-1-yl) group, also known as allyl, adds another layer of versatility, allowing for π-system interactions and potential applications in polymer chemistry.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. The fluorine atoms in Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- can enhance metabolic stability, improve binding affinity to biological targets, and even influence pharmacokinetic properties. For instance, studies have shown that fluorinated cyclobutanes exhibit promising activity against certain enzymes and receptors involved in cancer and inflammatory diseases. The chloromethyl group further extends these possibilities by serving as a handle for introducing additional pharmacophores or linking to other molecules via nucleophilic substitution reactions.
The allyl group in this compound also deserves attention due to its ability to participate in various chemical transformations. Allylic positions are known to be susceptible to additions and eliminations, making them valuable for constructing more intricate molecular architectures. In pharmaceutical contexts, allyl derivatives have been explored for their potential to enhance drug delivery systems or act as intermediates in the synthesis of macromolecular drugs. The combination of these features—fluorine-mediated bioisosteric replacements, chloromethyl-based cross-coupling reactions, and allyl-mediated functionalization—makes Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- a versatile building block for innovative chemical synthesis.
In the context of modern drug discovery, computational modeling has become an indispensable tool for predicting the behavior of complex molecules like this one. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can gain insights into how Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- interacts with biological targets at an atomic level. These studies have revealed that the fluorine atoms can significantly influence binding affinities by modulating electronic distributions around the molecule. Additionally, the rigid cyclobutane ring can adopt specific conformations that optimize interactions with protein or nucleic acid receptors.
Experimental validation of these computational predictions has further underscored the potential of this compound class. Recent publications describe synthetic routes to derivatives of Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- that exhibit inhibitory effects on enzymes such as kinases and proteases. These findings align well with theoretical models suggesting that fluorinated cyclobutanes can disrupt critical biological pathways by binding to key residues within active sites. Moreover, the ability to fine-tune substituents like chlorine and fluorine allows researchers to fine-tune potency and selectivity—a crucial aspect of successful drug development.
The allyl group's reactivity also opens doors to applications beyond small-molecule drug design. For example, polymers incorporating allyl-functionalized cyclobutanes have been investigated for their potential use in biodegradable materials or drug-eluting implants. The combination of rigidity provided by the cyclobutane ring and flexibility introduced by pendant groups like allyls makes this class of compounds attractive for material science applications as well as pharmaceuticals.
Looking ahead, emerging trends in synthetic chemistry suggest that further modifications to Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- could unlock even greater potential. Advances in transition-metal-catalyzed reactions are enabling more efficient ways to introduce diverse functional groups while maintaining structural integrity. Additionally, green chemistry principles are driving interest toward sustainable synthetic methodologies that minimize waste and hazardous byproducts—a critical consideration as pharmaceutical research scales up from academic labs to industrial production.
In conclusion,Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)- (CAS No. 2137733-17-4) stands out as a multifaceted compound with broad applications across medicinal chemistry and materials science. Its unique structural features—comprising a rigid cyclobutane core flanked by electron-withdrawing fluorines,chloromethyl, and allyl substituents—make it an excellent candidate for further exploration through both experimental synthesis and computational modeling. As research continues to uncover new ways to leverage its properties,this molecule is poised to play an increasingly important role in shaping future developments within these fields.
2137733-17-4 (Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(2-propen-1-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)